Cas no 2096331-11-0 (4-Acetyl-2-methylphenylboronic acid)

4-Acetyl-2-methylphenylboronic acid is a boronic acid derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its structure, featuring both an acetyl and a methyl substituent on the phenyl ring, enhances its reactivity and selectivity in forming carbon-carbon bonds. This compound is valued for its stability under typical reaction conditions and its compatibility with a range of catalysts and substrates. It is particularly useful in pharmaceutical and materials science research for constructing complex aromatic systems. The product is typically supplied as a white to off-white crystalline solid, ensuring consistent performance in synthetic applications.
4-Acetyl-2-methylphenylboronic acid structure
2096331-11-0 structure
Product Name:4-Acetyl-2-methylphenylboronic acid
CAS No:2096331-11-0
MF:C9H11BO3
MW:177.992842912674
MDL:MFCD19237178
CID:4637833
PubChem ID:56737665
Update Time:2025-11-03

4-Acetyl-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Acetyl-2-methylphenylboronic acid
    • (4-acetyl-2-methylphenyl)boronic acid
    • Y2695
    • CS-0178364
    • (4-acetyl-2-methylphenyl)boronicacid
    • BS-34427
    • E91829
    • MFCD19237178
    • 2096331-11-0
    • MDL： MFCD19237178
    • Inchi： 1S/C9H11BO3/c1-6-5-8(7(2)11)3-4-9(6)10(12)13/h3-5,12-13H,1-2H3
    • InChI Key： UMMXHEAOPLVLKG-UHFFFAOYSA-N
    • SMILES： OB(C1C=CC(C(C)=O)=CC=1C)O

Computed Properties

  • Exact Mass: 178.0801244g/mol
  • Monoisotopic Mass: 178.0801244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5

4-Acetyl-2-methylphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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4-Acetyl-2-methylphenylboronic acid
 2096331-11-0 98%
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abcr
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4-Acetyl-2-methylphenylboronic acid; 98%
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1PlusChem
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 2096331-11-0 97%
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1PlusChem
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1PlusChem
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 2096331-11-0 97%
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A2B Chem LLC
AX55489-100mg
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 2096331-11-0 97%
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 $28.00 2024-04-20
A2B Chem LLC
AX55489-250mg
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 2096331-11-0 97%
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 $49.00 2024-04-20
A2B Chem LLC
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Ambeed
A263408-100mg
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